Cas no 1934864-77-3 (Tert-Butyl 2,4-Dioxo-1,9-Diazaspiro[5.5]Undecane-9-Carboxylate)
Tert-Butyl 2,4-Dioxo-1,9-Diazaspiro[5.5]Undecane-9-Carboxylate is a spirocyclic carbamate derivative with a rigid bicyclic structure, offering unique steric and electronic properties for synthetic applications. Its tert-butyloxycarbonyl (Boc) protecting group enhances stability, facilitating handling and storage under standard conditions. The compound's spirocyclic framework is valuable in medicinal chemistry for constructing constrained peptidomimetics or as a scaffold for heterocyclic diversification. The diketone functionality provides reactive sites for further functionalization, enabling tailored modifications. This intermediate is particularly useful in the synthesis of bioactive molecules, where its structural rigidity can improve target binding affinity and metabolic stability. Suitable for use in controlled reaction environments, it serves as a versatile building block in organic and pharmaceutical research.
1934864-77-3 structure
Product Name:Tert-Butyl 2,4-Dioxo-1,9-Diazaspiro[5.5]Undecane-9-Carboxylate
CAS No:1934864-77-3
MF:C14H22N2O4
MW:282.335484027863
MDL:MFCD28390326
CID:4630273
Update Time:2025-10-29
Tert-Butyl 2,4-Dioxo-1,9-Diazaspiro[5.5]Undecane-9-Carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Tert-Butyl 2,4-Dioxo-1,9-Diazaspiro[5.5]Undecane-9-Carboxylate
- W14075
-
- MDL: MFCD28390326
- Inchi: 1S/C14H22N2O4/c1-13(2,3)20-12(19)16-6-4-14(5-7-16)9-10(17)8-11(18)15-14/h4-9H2,1-3H3,(H,15,18)
- InChI Key: QQRHGLIUJNRBME-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC2(CC(CC(N2)=O)=O)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 431
- XLogP3: 0.5
- Topological Polar Surface Area: 75.7
Tert-Butyl 2,4-Dioxo-1,9-Diazaspiro[5.5]Undecane-9-Carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM478333-100mg |
tert-butyl 2,4-dioxo-1,9-diazaspiro[5.5]undecane-9-carboxylate |
1934864-77-3 | 95%+ | 100mg |
$301 | 2022-09-01 | |
| Chemenu | CM478333-250mg |
tert-butyl 2,4-dioxo-1,9-diazaspiro[5.5]undecane-9-carboxylate |
1934864-77-3 | 95%+ | 250mg |
$521 | 2022-09-01 | |
| Chemenu | CM478333-1g |
tert-butyl 2,4-dioxo-1,9-diazaspiro[5.5]undecane-9-carboxylate |
1934864-77-3 | 95%+ | 1g |
$1036 | 2022-09-01 | |
| Chemenu | CM478333-5g |
tert-butyl 2,4-dioxo-1,9-diazaspiro[5.5]undecane-9-carboxylate |
1934864-77-3 | 95%+ | 5g |
$3094 | 2022-09-01 | |
| eNovation Chemicals LLC | D774348-100mg |
tert-butyl 2,4-dioxo-1,9-diazaspiro[5.5]undecane-9-carboxylate |
1934864-77-3 | 95% | 100mg |
$310 | 2024-06-06 | |
| eNovation Chemicals LLC | D774348-250mg |
tert-butyl 2,4-dioxo-1,9-diazaspiro[5.5]undecane-9-carboxylate |
1934864-77-3 | 95% | 250mg |
$515 | 2024-06-06 | |
| eNovation Chemicals LLC | D774348-1g |
tert-butyl 2,4-dioxo-1,9-diazaspiro[5.5]undecane-9-carboxylate |
1934864-77-3 | 95% | 1g |
$1035 | 2024-06-06 | |
| eNovation Chemicals LLC | D774348-5g |
tert-butyl 2,4-dioxo-1,9-diazaspiro[5.5]undecane-9-carboxylate |
1934864-77-3 | 95% | 5g |
$3165 | 2023-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1110498-1g |
tert-Butyl 2,4-dioxo-1,9-diazaspiro[5.5]undecane-9-carboxylate |
1934864-77-3 | 95% | 1g |
¥8345 | 2023-04-15 | |
| Aaron | AR01DJIU-100mg |
tert-butyl 2,4-dioxo-1,9-diazaspiro[5.5]undecane-9-carboxylate |
1934864-77-3 | 95% | 100mg |
$290.00 | 2023-12-14 |
Tert-Butyl 2,4-Dioxo-1,9-Diazaspiro[5.5]Undecane-9-Carboxylate Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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